(3S,4R)-4-aminooxolan-3-ol

• IUPAC Name: (3S,4R)-4-aminooxolan-3-ol
• InChI: InChI=1S/C4H9NO2/c5-3-1-7-2-4(3)6/h3-4,6H,1-2,5H2/t3-,4-/m1/s1
• InChI Key: HQVKXDYSIGDGSY-QWWZWVQMSA-N
• Canonical SMILES: C1C(C(CO1)O)N
• Isomeric SMILES: C1[C@H]([C@@H](CO1)O)N
• Molecular Formula: C4H9NO2
• Molecular Weight: 103.12 g/mol
• CAS No.: 330975-13-8

Description

(3S,4R)-4-Aminooxolan-3-ol is a cyclic amino alcohol with a tetrahydrofuran (oxolane) backbone. Its structure features an amino group at the C4 position and a hydroxyl group at C3, with stereochemistry defined as (3S,4R).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,4R)-4-aminooxolan-3-ol typically involves the reaction of diethylene glycol with glyoxal in the presence of a base, followed by treatment with ammonia. This method ensures the formation of the desired chiral centers and the cyclic structure.

Industrial Production Methods

Industrial production methods for (3S,4R)-4-aminooxolan-3-ol are not well-documented in the literature. the synthesis process can be scaled up using standard organic synthesis techniques, ensuring the purity and yield required for industrial applications.

Chemical Reactions Analysis

Types of Reactions

(3S,4R)-4-aminooxolan-3-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The amino group can be reduced to form primary amines.

Substitution: The hydroxyl and amino groups can participate in substitution reactions to form various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like alkyl halides. The reactions are typically carried out under controlled conditions to ensure the desired product formation.

Major Products Formed

The major products formed from these reactions include ketones, aldehydes, primary amines, and various substituted derivatives, depending on the reagents and conditions used.

Scientific Research Applications

(3S,4R)-4-aminooxolan-3-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of other bioactive compounds.

Biology: Studied for its potential biological activities, including anti-cancer and anti-viral properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the synthesis of complex molecules for various industrial applications.

Mechanism of Action

The mechanism of action of (3S,4R)-4-aminooxolan-3-ol involves its interaction with specific molecular targets and pathways. For example, it can inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Structural and Stereochemical Variations

The biological activity and synthetic utility of cyclic amino alcohols are highly sensitive to stereochemistry and functional group modifications. Below is a comparative analysis of key analogs:

Table 1: Structural Comparison of (3S,4R)-4-Aminooxolan-3-ol and Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features	Applications/Sources
(3S,4R)-4-Aminooxolan-3-ol	C₄H₉NO₂	119.12	153610-11-8	Tetrahydrofuran ring; (3S,4R) stereochemistry; amino and hydroxyl groups	Pharmaceutical intermediates
(3R,4R)-4-Aminooxolan-3-ol	C₄H₉NO₂	119.12	N/A	Stereoisomer with (3R,4R) configuration; potential diastereomeric effects	Synthetic building block
(3R,4S)-4-Aminooxolan-3-ol HCl	C₅H₁₂ClNO₂	153.61	1096594-11-4	Hydrochloride salt; oxolane ring; improved solubility	Drug synthesis (Aaron Chemicals LLC)
(3R,4R)-4-(Hydroxymethyl)oxan-3-ol	C₆H₁₂O₃	132.16	N/A	Oxane (tetrahydropyran) ring; hydroxymethyl substituent	Material science and drug discovery
(2S,3R)-2-(Fmoc-amino)-3-(Alloc-amino)butanoic acid	C₂₃H₂₄N₂O₆	424.45	N/A	Linear peptide precursor; Fmoc/Alloc protecting groups	Solid-phase peptide synthesis

Key Research Findings

Stereochemical Impact: The (3S,4R) configuration of the target compound distinguishes it from the (3R,4R) diastereomer, which may exhibit divergent binding affinities in biological systems. For example, stereoisomerism in cyclic amino alcohols can influence selectivity toward enzymes like kinases or proteases .

Functional Group Modifications: The hydrochloride salt (3R,4S)-4-aminooxolan-3-ol HCl enhances aqueous solubility, making it preferable for formulation in drug development . Replacing the amino group with a hydroxymethyl moiety, as in (3R,4R)-4-(Hydroxymethyl)oxan-3-ol, shifts applications toward material science, such as polymer synthesis .